Cas no 656257-00-0 (Benzoic acid, 3-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester)

• Product Name: Benzoic acid, 3-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester
• CAS No: 656257-00-0
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 1690496
• Update Time: 2024-08-30

Benzoic acid, 3-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester

• Inchi： 1S/C14H12N2O3/c1-8-11(7-15)13(16)19-12(8)9-4-3-5-10(6-9)14(17)18-2/h3-6H,16H2,1-2H3
• InChI Key： DXOHHVXRKKMCMQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(C2=C(C)C(C#N)=C(N)O2)=C1

Computed Properties

• Exact Mass: 256.08486

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 441.6±45.0 °C(Predicted)
• PSA: 89.25
• pka: -1.74±0.10(Predicted)